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Compound of Interest

Compound Name: 4-tert-Butylphthalonitrile

Cat. No.: B1266168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
tert-Butylphthalonitrile, a key intermediate in the synthesis of phthalocyanines and other

functional materials relevant to drug development and materials science. This document

outlines the physical properties, the experimental protocols for their determination, and the

synthetic context of this compound.

Physicochemical Data of 4-tert-Butylphthalonitrile
The melting and boiling points of 4-tert-Butylphthalonitrile are critical parameters for its

purification, handling, and application in synthesis. The data, as reported in the literature, are

summarized below. Variations in the reported melting point ranges may be attributed to

differences in sample purity or measurement techniques.
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Physical Property Value Notes

Melting Point 49-51 °C
As cited in literature.[1][2][3][4]

[5]

58.0-62.0 °C
As reported by chemical

suppliers.[6][7]

60 °C
A specific value within the

broader reported range.[6][7]

Boiling Point 165 °C
At a reduced pressure of 6

mmHg.[6][7]

165-168 °C
At a reduced pressure of 6 mm

Hg.[1][2][3][4][5]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the melting and

boiling points of organic compounds such as 4-tert-Butylphthalonitrile.

Melting Point Determination (Capillary Method)
This method is a standard and widely used technique for the accurate determination of the

melting point of a solid crystalline compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of dry 4-tert-Butylphthalonitrile is finely powdered

using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the solid into the sealed end,

aiming for a sample height of 1-2 cm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus, adjacent to the thermometer.

Heating and Observation: The sample is heated rapidly to a temperature approximately 15-

20°C below the expected melting point. The heating rate is then reduced to 1-2°C per

minute.

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting point range is reported as T1-T2. For a pure compound, this range is typically narrow

(0.5-2°C).

Boiling Point Determination (Siwoloboff Method)
For the determination of boiling points at reduced pressure, as is common for high-boiling

organic compounds to prevent decomposition, a modification of the standard atmospheric

pressure method is used. The following describes a general method for determining the boiling

point of a liquid.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or an aluminum block heater

Apparatus for vacuum distillation (if measuring at reduced pressure)
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Procedure:

Sample Preparation: A few milliliters of the liquid sample (in this case, molten 4-tert-
Butylphthalonitrile) are placed into a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid.

Heating: The test tube assembly is gently heated. As the temperature rises, air trapped in the

capillary tube will slowly bubble out.

Boiling Point Identification: The heating is continued until a continuous and rapid stream of

bubbles emerges from the capillary tube. At this point, the heating is stopped.

Temperature Reading: As the liquid cools, the stream of bubbles will slow down and

eventually stop. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point. This is the temperature at which the vapor pressure of the

liquid equals the external pressure.

Synthetic Pathway Visualization
4-tert-Butylphthalonitrile is a crucial precursor for the synthesis of tetra-tert-butyl-substituted

phthalocyanines, which are of interest for their applications in materials science and

photodynamic therapy. The general synthetic workflow is depicted below.
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Reactants

Reaction Conditions

Product Formation

4-tert-Butylphthalonitrile

Tetra-tert-butyl-
substituted Phthalocyanine

Tetramerization

Metal Salt (e.g., Zn(OAc)₂)

Base (e.g., DBU)

High-Boiling Solvent
(e.g., Anisole, Glycerol) Reflux (e.g., 3h)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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